Cas no 33924-49-1 (5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide)

• Product Name: 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide
• CAS No: 33924-49-1
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 320373
• PubChem ID: 118575
• Update Time: 2025-05-25

5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,5-chloro-2-methoxy-N-(2-phenylethyl)-
• 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide
• 5-CHLORO-N-(2-PHENYLETHYL)-2-METHOXY-BENZAMIDE
• 5-chloro-2-methoxy-N-(2-phenylethyl)-benzamide
• N-Phenethyl-5-chlor-2-methoxy-benzamid
• N-phenethyl-5-chloro-2-methoxybenzamide
• 5-Chloro-N-phenethyl-o-anisamide
• 5-CHLORO-2METHOXY-N-(2-PHENYLETHYL)BENZAMIDE
• Z27760109
• W-110837
• DTXSID00187547
• CS-0166580
• EINECS 251-745-5
• 33924-49-1
• NS00029572
• AKOS002516376
• A1-05923
• 5-chloro-2-methoxy-N-phenethylbenzamide
• AO-548/12688762
• CHEMBL166750
• MTPTUMXFGUUUSZ-UHFFFAOYSA-N
• 5-Chloro-N-(2-phenylethyl)-2-methoxybenzamide
• Oprea1_488347
• SCHEMBL3784241
• 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide (Glibenclamide Impurity)
• A822002
• 5-Chloro-2-methoxy-N-phenethyl-benzamide

• Inchi： 1S/C16H16ClNO2/c1-20-15-8-7-13(17)11-14(15)16(19)18-10-9-12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key： MTPTUMXFGUUUSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCCC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 289.08700
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.064 g/l) (25 º C),
• PSA: 38.33000
• LogP: 3.71200

Additional information on 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide

5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide: A Comprehensive Overview

The compound with CAS No 33924-49-1, commonly referred to as 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the details of its structure, synthesis, properties, and the latest research findings.

5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide is an aromatic amide derivative characterized by a benzene ring substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. The amide functionality is further substituted with a phenethyl group (N-(2-phenylethyl)), which introduces additional complexity and reactivity to the molecule. This structure makes it a valuable compound in both academic and industrial research.

Recent studies have highlighted the importance of 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide in drug discovery efforts. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. For instance, investigations into its pharmacokinetic properties have revealed promising results, suggesting that it could serve as a scaffold for designing drugs targeting specific biological pathways.

The synthesis of 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide involves a series of well-established organic reactions. Typically, the process begins with the preparation of the benzamide derivative, followed by substitution reactions to introduce the chlorine and methoxy groups at specific positions on the benzene ring. The final step involves coupling this intermediate with the phenethyl group to form the amide bond. This multi-step synthesis demonstrates the versatility of modern organic chemistry techniques in constructing complex molecules.

One of the most intriguing aspects of 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide is its biological activity. Recent research has focused on its ability to modulate enzyme activity and interact with cellular receptors. For example, studies have shown that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its ability to cross cell membranes efficiently suggests that it could be utilized in targeted drug delivery systems.

The structural features of 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide also make it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to predict its binding affinities and interactions with biological targets. These computational insights have been instrumental in guiding experimental designs and optimizing the compound's pharmacological properties.

In terms of applications, 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide has found use in various areas beyond pharmaceuticals. It serves as an intermediate in the synthesis of more complex molecules and has been employed in material science for developing novel polymers with tailored properties. Its versatility underscores the importance of understanding its fundamental chemical properties.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide's interactions within biological systems. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for innovative applications.

In conclusion, 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with promising biological activity, positions it as a key player in future advancements across multiple disciplines. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of scientific exploration.